Cas no 739365-31-2 (4,7-DICHLOROISOINDOLINE HYDROCHLORIDE)

• Product Name: 4,7-DICHLOROISOINDOLINE HYDROCHLORIDE
• CAS No: 739365-31-2
• MF: C₈H₇Cl₂N
• MW: 188.053879976273
• CID: 1767974
• PubChem ID: 23091912
• Update Time: 2025-04-21

4,7-DICHLOROISOINDOLINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4,7-DICHLOROISOINDOLINE HYDROCHLORIDE
• 4,7-dichloro-2,3-dihydro-1H-isoindole,hydrochloride
• SCHEMBL1647079
• SCHEMBL1647082
• 739365-31-2
• 4,7-dichloro-2,3-dihydro-1H-isoindole
• 4,7-Dichloroisoindoline
• DB-331882

• Inchi： 1S/C8H7Cl2N/c9-7-1-2-8(10)6-4-11-3-5(6)7/h1-2,11H,3-4H2
• InChI Key： JKIPDXSZAZQRPN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CNCC=21)Cl

Computed Properties

• Exact Mass: 186.9955546g/mol
• Monoisotopic Mass: 186.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles